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Compound of Interest

Compound Name: HF-Pyridine

Cat. No.: B8457038

An In-depth Technical Guide to the Safe Handling of Hydrogen Fluoride-Pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogen fluoride-pyridine (HF-Pyridine), also known as Olah's Reagent or pyridinium
poly(hydrogen fluoride), is a complex of hydrogen fluoride and pyridine, typically with a
composition of ~70% HF and ~30% pyridine.[1][2] It serves as a versatile and convenient form
of anhydrous hydrogen fluoride, widely used in organic synthesis as a potent fluorinating agent.
[1][3][4] Its applications include the preparation of B-fluoroamines from amino alcohols, the
fluorination of acetylenes, and the conversion of carboxylic acids to acyl fluorides.[3]

Despite its utility, HF-Pyridine is an extremely hazardous and acutely toxic substance that
demands rigorous safety protocols and specialized handling procedures. Exposure can be
fatal, and its effects can be deceptively delayed.[5][6][7] This guide provides a comprehensive
overview of the necessary precautions, emergency procedures, and handling protocols to
ensure the safety of laboratory personnel.

Hazard Identification and Quantitative Data

HF-Pyridine is classified as acutely toxic, corrosive, and a serious health hazard. It can be fatal
if swallowed, inhaled, or absorbed through the skin.[2][7][8] The primary danger stems from the
hydrogen fluoride component. The fluoride ion readily penetrates the skin, causing deep tissue
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destruction and decalcification of bones.[6] Systemic fluoride poisoning disrupts calcium
metabolism, which can lead to cardiac arrest.[6] Unlike other acids, the pain from an HF burn
may be delayed for several hours, especially with lower concentrations, leading to more severe
injury due to delayed treatment.[5]

Physical and Chemical Properties

The physical properties of HF-Pyridine are summarized below.

Property Value Citations
CAS Number 32001-55-1/ 62778-11-4 [1][3]
Molecular Formula CsHeFN [1119]
Molecular Weight 99.11 g/mol [11[3119]

Transparent, light yellow to
Appearance , _ [1]
light brown liquid

Density ~1.1 g/mL at 20 °C [1112]
Boiling Point 50 °C at 1 mmHg [1]
Melting Point -41.6 °C [1]
Storage Temperature -20 °C is recommended [2][10]

Toxicity Data

The toxicity data for the individual components, hydrogen fluoride and pyridine, are critical for
understanding the reagent's hazard profile.
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Value (LD50 /

Substance Route Species Citations
LC50)
o 891 - 1580
Pyridine Oral Rat [11][12]
mg/kg
Dermal Rabbit 1121 mg/kg [12]
) ~9000 ppm (1
Inhalation Rat [11][13]
hour)
Hydrogen 50 ppm (30-60
y .g Inhalation Human .pp ( [14]
Fluoride min) may be fatal
1276 ppm (1
Inhalation Rat ppm ( [14]
hour)

Occupational Exposure Limits (OELS)

Strict adherence to established exposure limits for the components is mandatory.
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Substance Agency Limit Type Value Citations
Hydrogen
_ OSHA PEL (8-hr TWA) 3 ppm [14][15]
Fluoride
Cal/lOSHA PEL (8-hr TWA) 0.4 ppm [5]
NIOSH REL (10-hr TWA) 3 ppm [14][15]
REL (15-min
NIOSH - 6 ppm [14][15]
Ceiling)
ACGIH TLV (Ceiling) 2 ppm [15]
NIOSH IDLH 30 ppm [5][14][15]
Pyridine OSHA PEL (8-hr TWA) 5 ppm [16]
NIOSH REL (TWA) 5 ppm [16]
ACGIH TLV (TWA) 5 ppm [16]
NIOSH IDLH 1000 ppm [16]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life or Health.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to protection, starting with engineering controls and supplemented by
rigorous PPE use, is essential.

Engineering Controls

e Fume Hood: All work with HF-Pyridine must be conducted in a properly functioning chemical
fume hood.[6][17][18]

o Safety Stations: A safety shower and eyewash station must be immediately accessible
(within 10 seconds of travel).[5] The stations must be tested regularly.
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o Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.[19]

Personal Protective Equipment (PPE)

The use of correct PPE is non-negotiable. Standard laboratory attire (long pants, closed-toe
shoes) is a prerequisite.[20][21]
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Body Part Required PPE

Specifications and o
. Citations
Best Practices

Chemical-Resistant

Body
Apron & Lab Coat

A neoprene or PVC
apron must be worn

[22][23][24]
over a long-sleeved

lab coat.

Hands Double Gloves

Outer Glove: Heavy-
duty neoprene, butyl,
or Viton rubber. Inner
Glove: Nitrile. Inspect
gloves for holes
[20][22][23][24][25]
before use and
change them
frequently, especially
after any suspected

contact.

Goggles & Face

Eyes/Face
Shield

Chemical splash
goggles must be worn
in combination with a
full-face shield. [18][20][24]
Standard safety

glasses are

inadequate.

) Respirator (as
Respiratory ded)
neede

A respirator with an
acid-gas filter may be
required based on a
risk assessment, [18][26][27]
especially if there is a

potential to exceed

exposure limits.

Standard Operating Procedures

Pre-Use Safety Workflow
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A systematic check before every experiment is crucial for preventing accidents. The following
workflow outlines the minimum preparatory steps.
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Preparation Phase

Complete HF-Specific Training

'

Read & Understand SOP and SDS

'

Inform Lab Personnel of Work

'

Verify Fume Hood, Shower & Eyewash Function

'

Prepare & Inspect All Required PPE

'

Confirm Location of Spill Kit & Calcium Gluconate

Execution Phase

Don Full PPE

Post Warning Sign at Hood

Begin Experiment (Never Work Alone)
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Skin Contact

IMMEDIATELY flush with water for 5+ minutes

)

Remove all contaminated clothing & jewelry under water

\

EXPOSURE OCCURS

Eye Contact Inhalation

IMMEDIATELY flush at eyewash for 15+ minutes

I Ingestion

Move victim to fresh air immediately

Hold eyelids open; remove contacts if possible

'

DO NOT induce vomiting

Apply 2.5% Calcium Gluconate Gel continuously
(Assisting person MUST wear HF-rated gloves)

Give water, milk, or chewable
calcium carbonate tablets if conscious

| Irrigate with 1% sterile Calcium Gluconate solution if available

T

SEEK IMMEDIATE PROFESSIONAL
MEDICAL ATTENTION

Spill >100 mL OR
Outside Fume Hood?

Yes

EVACUATE AREA IMMEDIATELY

Alert personnel and restrict access

l

Don extra PPE (apron, double gloves, face shield)

'

Contain spill with absorbent pads

l

Call Emergency Services (911)
& EHS Office

Cover & neutralize with Calcium Carbonate
or Sodium Bicarbonate

DO NOT USE

silica, sand, or kitty litter Collect residue in a labeled polyethylene waste container

Decontaminate area with bicarbonate solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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